Cas no 855343-07-6 (4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 855343-07-6
• MF: C₅H₄F₃IN₂
• MW: 275.998343467712
• CID: 1069256
• PubChem ID: 51000275
• Update Time: 2024-10-26

4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-methyl-5-(trifluoromethyl)-1H-pyrazole
• 4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole
• 4-Iodo-3-methyl-5-(trifluoromethyl)-1H-pyrazole (ACI)
• 3-Methyl-4-iodo-5-(trifluoromethyl)pyrazole
• 855343-07-6
• IRTAKXXVODBLQO-UHFFFAOYSA-N
• D74176
• STL163894
• AKOS005174749
• MFCD17078894
• CS-0080409
• ALBB-014523
• 4-iodo-3-methyl-5-(trifluoromethyl)-1H-pyrazole(SALTDATA: FREE)
• SCHEMBL3465290
• LS-04591
• AKOS015998543
• 4-iodo-3-methyl-5-(trifluoromethyl)-2H-pyrazole
• 1H-pyrazole, 4-iodo-5-methyl-3-(trifluoromethyl)-
• SCHEMBL13162512

• MDL： MFCD18064539
• Inchi： 1S/C5H4F3IN2/c1-2-3(9)4(11-10-2)5(6,7)8/h1H3,(H,10,11)
• InChI Key： IRTAKXXVODBLQO-UHFFFAOYSA-N
• SMILES： FC(C1=C(I)C(C)=NN1)(F)F

Computed Properties

• Exact Mass: 275.93713g/mol
• Monoisotopic Mass: 275.93713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7Ų